Cas no 1251564-99-4 (2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole)
2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
- [4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
- 1251564-99-4
- F5939-0246
- AKOS024527648
- VU0528251-1
- (4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone
- 2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole
-
- Inchi: 1S/C21H20N2O4S/c24-20(14-5-6-17-18(13-14)26-12-11-25-17)23-9-7-15(8-10-23)27-21-22-16-3-1-2-4-19(16)28-21/h1-6,13,15H,7-12H2
- InChI Key: MZLJFATZOHNMPZ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1OC1CCN(C(C2C=CC3=C(C=2)OCCO3)=O)CC1
Computed Properties
- Exact Mass: 396.11437830g/mol
- Monoisotopic Mass: 396.11437830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 89.1Ų
2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5939-0246-2μmol |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-5μmol |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-10μmol |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-20μmol |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-1mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-2mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-3mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-4mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-5mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5939-0246-10mg |
2-{[1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yl]oxy}-1,3-benzothiazole |
1251564-99-4 | 10mg |
$79.0 | 2023-09-09 |
2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole
Comprehensive Analysis of 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS No. 1251564-99-4)
The compound 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole (CAS No. 1251564-99-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodioxine moiety with a piperidine ring and a benzothiazole unit. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.
In recent years, the demand for novel heterocyclic compounds like 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in treating diseases such as cancer, inflammation, and neurological disorders. The benzothiazole scaffold, in particular, is known for its bioactivity, making this compound a focal point in medicinal chemistry.
The synthesis of CAS No. 1251564-99-4 involves multi-step organic reactions, often starting with the functionalization of the piperidine ring followed by coupling with the benzodioxine and benzothiazole components. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for further biological evaluation.
From a pharmacological perspective, 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole exhibits intriguing properties. Preliminary studies suggest it may interact with specific enzyme systems or receptor proteins, though detailed mechanistic insights remain under investigation. Its lipophilicity and molecular weight align with the criteria for drug-like molecules, enhancing its appeal for further development.
In the context of current research trends, this compound aligns with the growing interest in small-molecule therapeutics and targeted drug delivery. The benzodioxine and benzothiazole motifs are frequently explored in the design of anticancer agents and neuroprotective compounds, addressing some of the most pressing health challenges today. Additionally, its potential role in anti-inflammatory pathways has sparked curiosity among scientists.
For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 1251564-99-4 is essential. Modifications to its core structure could yield derivatives with enhanced efficacy or reduced side effects. Computational modeling and in vitro assays are often employed to predict and validate its biological activity, streamlining the drug development process.
In summary, 2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole represents a fascinating area of study at the intersection of chemistry and biology. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of pharmaceutical research. As scientific advancements continue, this molecule may unlock new possibilities for treating complex diseases and improving human health.
1251564-99-4 (2-{1-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)piperidin-4-yloxy}-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)